Cas no 1807126-50-6 (Methyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-4-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-4-carboxylate
• CAS No: 1807126-50-6
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4881258
• Update Time: 2025-07-20

Methyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-4-carboxylate

• Inchi： 1S/C8H6F3NO3/c1-15-8(14)4-3(9)2-12-7(13)5(4)6(10)11/h2,6H,1H3,(H,12,13)
• InChI Key： RHIXQTYVMQBYDB-UHFFFAOYSA-N
• SMILES： FC1=CNC(C(C(F)F)=C1C(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 0.2
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-4-carboxylate

Comprehensive Overview of Methyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-4-carboxylate (CAS No. 1807126-50-6)

Methyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-4-carboxylate (CAS No. 1807126-50-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique molecular structure, featuring a difluoromethyl group, a fluoro substituent, and a hydroxyl group, all of which contribute to its reactivity and potential applications. The compound's carboxylate ester functionality further enhances its utility in synthetic chemistry, making it a valuable intermediate for the development of novel bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in drug discovery. Researchers are particularly interested in Methyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-4-carboxylate for its potential role in designing kinase inhibitors and antimicrobial agents. Its difluoromethyl group, for instance, is known to mimic the steric and electronic properties of a hydroxyl group, thereby influencing the binding affinity of target proteins. This property aligns with the growing trend of rational drug design, where molecular modifications are tailored to optimize therapeutic efficacy.

The compound's relevance extends beyond pharmaceuticals. In agrochemistry, Methyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-4-carboxylate is explored as a precursor for crop protection agents. The incorporation of fluorine atoms into agrochemicals has been shown to improve their pest resistance and environmental persistence, addressing global concerns about food security and sustainable agriculture. This dual applicability in both human health and agriculture underscores the compound's versatility and aligns with the United Nations Sustainable Development Goals (SDGs), particularly SDG 3 (Good Health and Well-being) and SDG 2 (Zero Hunger).

From a synthetic perspective, the preparation of Methyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-4-carboxylate involves multi-step reactions, often starting from commercially available pyridine precursors. Key steps include fluorination, esterification, and hydroxylation, each requiring precise control of reaction conditions to ensure high yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry are increasingly employed to optimize these processes, reflecting the broader shift toward green chemistry and process intensification in industrial applications.

The compound's physicochemical properties, such as its solubility, melting point, and stability, are critical for its handling and application. Analytical methods like HPLC, NMR, and mass spectrometry are routinely used to characterize and quantify Methyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-4-carboxylate in research settings. These techniques ensure compliance with stringent quality control standards, which are paramount in both pharmaceutical and agrochemical industries.

As the scientific community continues to explore the potential of fluorinated heterocycles, Methyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-4-carboxylate stands out as a promising candidate for future innovations. Its structural features and functional groups offer a rich platform for further derivatization, enabling the development of next-generation therapeutics and agrochemicals. With ongoing advancements in computational chemistry and high-throughput screening, the compound's full potential is yet to be realized, making it a subject of enduring interest in both academic and industrial research.